Cas no 1140737-02-5 ((S)-2-Aminooct-7-enoic acid)
(S)-2-Aminooct-7-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-Aminooct-7-enoic acid
- (2S)-2-aminooct-7-enoic acid
- MFCD06200654
- Q27452533
- DTXSID60693290
- CS-0441056
- F79584
- 1140737-02-5
- SCHEMBL1272384
- AKOS006294225
- (2S)-2-Amino-7-octenoic acid
- AKOS015854056
- (S)-2-Amino-7-octenoic acid
- 7-Octenoic acid, 2-amino-, (2S)-
- (S)-2-aminooct-7-enoicacid
-
- MDL: MFCD06200654
- Inchi: 1S/C8H15NO2/c1-2-3-4-5-6-7(9)8(10)11/h2,7H,1,3-6,9H2,(H,10,11)/t7-/m0/s1
- InChI Key: VXVRWMRIUKRFMP-ZETCQYMHSA-N
- SMILES: OC([C@H](CCCCC=C)N)=O
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 63.3Ų
(S)-2-Aminooct-7-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM367776-250mg |
(S)-2-Aminooct-7-enoic acid |
1140737-02-5 | 95%+ | 250mg |
$600 | 2022-06-14 | |
| Chemenu | CM367776-500mg |
(S)-2-Aminooct-7-enoic acid |
1140737-02-5 | 95%+ | 500mg |
$910 | 2022-06-14 | |
| Chemenu | CM367776-1g |
(S)-2-Aminooct-7-enoic acid |
1140737-02-5 | 95%+ | 1g |
$1361 | 2022-06-14 | |
| eNovation Chemicals LLC | Y1106814-5g |
(S)-2-aminooct-7-enoic acid |
1140737-02-5 | 95% | 5g |
$3500 | 2024-07-23 | |
| Advanced ChemBlocks | P42572-100MG |
(2S)-2-Amino-7-octenoic acid |
1140737-02-5 | 95% | 100mg |
$255 | 2024-05-21 | |
| Advanced ChemBlocks | P42572-250MG |
(2S)-2-Amino-7-octenoic acid |
1140737-02-5 | 95% | 250mg |
$405 | 2024-05-21 | |
| Advanced ChemBlocks | P42572-1G |
(2S)-2-Amino-7-octenoic acid |
1140737-02-5 | 95% | 1g |
$1010 | 2024-05-21 | |
| Aaron | AR000B65-250mg |
7-Octenoic acid, 2-amino-, (2S)- |
1140737-02-5 | 97% | 250mg |
$318.00 | 2025-02-11 | |
| Aaron | AR000B65-500mg |
7-Octenoic acid, 2-amino-, (2S)- |
1140737-02-5 | 97% | 500mg |
$491.00 | 2025-02-11 | |
| Aaron | AR000B65-1g |
7-Octenoic acid, 2-amino-, (2S)- |
1140737-02-5 | 97% | 1g |
$786.00 | 2025-02-11 |
(S)-2-Aminooct-7-enoic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on (S)-2-Aminooct-7-enoic acid
Comprehensive Overview of (S)-2-Aminooct-7-enoic Acid (CAS No. 1140737-02-5): Properties, Applications, and Research Insights
(S)-2-Aminooct-7-enoic acid (CAS No. 1140737-02-5) is a chiral non-proteinogenic amino acid with a unique chemical structure featuring an oct-7-ene backbone and an amino group at the second carbon position. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for peptide synthesis and its role in enantioselective catalysis. The (S)-configuration of this molecule is particularly valuable for designing bioactive compounds with enhanced specificity.
Recent studies highlight the growing demand for chiral amino acids like (S)-2-Aminooct-7-enoic acid in drug discovery, especially for targeted therapies and precision medicine. Researchers are exploring its applications in peptide-based therapeutics, where its alkenyl side chain offers opportunities for post-translational modifications. The compound’s CAS No. 1140737-02-5 is frequently cited in patents related to neurological disorders and metabolic engineering, aligning with trends in personalized healthcare.
From a synthetic perspective, (S)-2-Aminooct-7-enoic acid is synthesized via asymmetric hydrogenation or enzymatic resolution, methods that emphasize green chemistry principles. Its high enantiomeric purity (>98%) makes it ideal for stereocontrolled reactions, a topic frequently searched in AI-driven drug design platforms. The compound’s solubility in polar solvents and stability under physiological conditions further enhance its utility in bioconjugation and proteomics.
In the context of sustainable chemistry, (S)-2-Aminooct-7-enoic acid is being investigated as a precursor for biodegradable polymers, addressing global concerns about plastic waste. Its renewable carbon source potential aligns with the circular economy model, a hot topic in environmental science forums. Additionally, its low toxicity profile (as per OECD guidelines) positions it favorably for cosmeceutical applications, such as anti-aging formulations.
For researchers querying "chiral amino acid suppliers" or "CAS 1140737-02-5 price", it’s noteworthy that this compound is commercially available in milligram to kilogram scales, with HPLC-certified purity. Its storage conditions (typically -20°C under inert atmosphere) and handling protocols are critical for maintaining its chemical integrity, a common concern in laboratory forums.
Future directions for (S)-2-Aminooct-7-enoic acid include its integration into machine learning-based molecular design, where its structural motifs are analyzed for drug-likeness. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound’s scaffold versatility ensures its relevance. Collaborative studies with AI-powered platforms (e.g., AlphaFold) may unlock novel protein-binding applications.
In summary, (S)-2-Aminooct-7-enoic acid (CAS No. 1140737-02-5) exemplifies the intersection of chiral chemistry, biotechnology, and sustainability. Its multifaceted applications—from peptide drugs to eco-friendly materials—make it a compound of enduring scientific and industrial interest.